Cas no 61422-83-1 (Cyclobutanol, 1-ethynyl-, acetate)

• Product Name: Cyclobutanol, 1-ethynyl-, acetate
• CAS No: 61422-83-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 480064
• PubChem ID: 71396038
• Update Time: 2025-04-19

Cyclobutanol, 1-ethynyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-ethynyl-, acetate
• acetic acid,1-ethynylcyclobutan-1-ol
• 61422-83-1
• DTXSID10817626
• Acetic acid--1-ethynylcyclobutan-1-ol (1/1)

• Inchi： 1S/C6H8O.C2H4O2/c1-2-6(7)4-3-5-6;1-2(3)4/h1,7H,3-5H2;1H3,(H,3,4)
• InChI Key： IHQHIXLBXYCJBO-UHFFFAOYSA-N
• SMILES： OC1(C#C)CCC1.OC(C)=O

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53